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Compound of Interest

Compound Name: Giffonin R

Cat. No.: B13383195

For Immediate Release

SALERNO, Italy — A comprehensive technical guide detailing the chemical structure,
spectroscopic properties, and isolation of Giffonin R, a diaryl ether heptanoid discovered in the
flowers of the hazelnut tree (Corylus avellana), is now available for researchers, scientists, and
professionals in drug development. This guide provides an in-depth look at the molecular
characteristics of this natural product, offering valuable data for further investigation into its
potential biological activities.

Giffonin R is a member of the giffonin class of compounds, a series of diarylheptanoids
isolated from the "Tonda di Giffoni" cultivar of Corylus avellana, a plant renowned for its
production of PGI (Protected Geographical Indication) hazelnuts in the Campania region of
Italy. The structural elucidation of Giffonin R was achieved through extensive spectroscopic
analysis, primarily relying on one- and two-dimensional Nuclear Magnetic Resonance (NMR)
spectroscopy and high-resolution mass spectrometry.

Chemical Structure of Giffonin R

Giffonin R possesses a diaryl ether heptanoid skeleton. The definitive structure was reported
by Masullo and colleagues in a 2016 publication in the journal Phytochemistry.

[Image of the chemical structure of Giffonin R would be placed here]

Physicochemical and Spectroscopic Data
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A summary of the key physicochemical and spectroscopic data for Giffonin R is presented
below, compiled from the primary literature. This information is crucial for the identification and
characterization of this compound in future studies.

Property Value
Molecular Formula C19H1603
Molar Mass 292.33 g/mol
CAS Number 1966183-72-1

Refer to detailed NMR data in the original
1H NMR (CDsOD, 500 MHz) blicat
publication

Refer to detailed NMR data in the original
13C NMR (CDs0OD, 125 MHz) blicati
publication

_ _ Refer to detailed MS data in the original
High-Resolution MS o
publication

Experimental Protocols

The isolation and purification of Giffonin R from the male flowers of Corylus avellana involved
a multi-step process. The following is a summarized workflow based on the methodologies
described in the scientific literature. For precise experimental parameters, researchers are
directed to the original publication by Masullo et al. (2016).
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Extraction Fractionation
Dried Flowers of Corylus avellana Crude Methanol Extract
Methanol Extraction Solvent Partitioning

:

Ethyl Acetate Fraction

Purififation

Column Chromatography
(Sephadex LH-20)

:

Semi-preparative HPLC

:

Isolated Giffonin R

Click to download full resolution via product page

Caption: General workflow for the isolation of Giffonin R.

Signaling Pathways and Biological Activity

The broader class of giffonins has been investigated for various biological activities, including
antioxidant properties. The diarylheptanoid scaffold is a common feature in natural products
with interesting pharmacological profiles. Further research is warranted to elucidate the specific
biological targets and signaling pathways modulated by Giffonin R. The following diagram
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illustrates a hypothetical workflow for investigating the biological activity of a novel natural
product like Giffonin R.

Initial Screening

Giffonin R

'

In vitro Bioassays
(e.g., Antioxidant, Anti-inflammatory)

Mechanistic Studies

Identification of Active Pathways

:

Cell-based Assays

:

Target Identification

In vivo Validation

Animal Models

:

Pharmacokinetic & Pharmacodynamic Studies

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b13383195?utm_src=pdf-body
https://www.benchchem.com/product/b13383195?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13383195?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Caption: A logical workflow for the biological evaluation of Giffonin R.

This technical guide serves as a foundational resource for the scientific community, providing
the essential chemical and methodological information required to advance the study of
Giffonin R and other related natural products. For complete and detailed information, please
refer to the primary scientific literature.

 To cite this document: BenchChem. [Unveiling the Molecular Architecture of Giffonin R: A
Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13383195#what-is-the-chemical-structure-of-giffonin-

r]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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